Cas no 1106677-24-0 (4-Hexanoylphenylboronic acid)

• Product Name: 4-Hexanoylphenylboronic acid
• CAS No: 1106677-24-0
• MF: C₁₂H₁₇BO₃
• MW: 220.072583913803
• MDL: MFCD08701782
• CID: 2194446
• PubChem ID: 23005442
• Update Time: 2025-04-21

4-Hexanoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hexanoylphenylboronic acid
• AKOS BRN-1188
• BS-23252
• F75811
• (4-hexanoylphenyl)boronic acid
• 4-HEXANOYLPHENYLBORONICACID
• DB-367814
• DTXSID70629666
• AKOS004115095
• CS-0178378
• MFCD08701782
• 1106677-24-0

• MDL： MFCD08701782
• Inchi： 1S/C12H17BO3/c1-2-3-4-5-12(14)10-6-8-11(9-7-10)13(15)16/h6-9,15-16H,2-5H2,1H3
• InChI Key： MDARDEFCXPDTJR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)CCCCC

Computed Properties

• Exact Mass: 220.12700
• Monoisotopic Mass: 220.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 393.6±44.0 °C at 760 mmHg
• Flash Point: 191.8±28.4 °C
• PSA: 57.53000
• LogP: 1.12940
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Hexanoylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)